N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]oxamide
• InChI: InChI=1S/C20H24N2O4S/c23-18(21-10-8-15-5-2-1-3-6-15)19(24)22-14-20(25,16-9-12-27-13-16)17-7-4-11-26-17/h4-5,7,9,11-13,25H,1-3,6,8,10,14H2,(H,21,23)(H,22,24)
• InChI Key: RRPOCKBXKUSMKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCC(C2=CSC=C2)(C3=CC=CO3)O
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.48. The purity is usually 95%.
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Scientific Research Applications

Oxidative Annulation Reactions

A study conducted by Zhang et al. (2017) presented a method for direct oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones, showcasing a way to access highly functionalized polyheterocyclic compounds. This approach, free from the use of transition metals and oxidants, highlights the potential of furan and thiophene derivatives in synthesizing complex molecular structures through photoinduced reactions, which may share mechanistic or application similarities with the compound (Jin Zhang et al., 2017).

Crystal Structure Analysis

Another study by Badshah et al. (2008) focused on the crystal structure of a compound with furan and cyclohexene rings, providing insights into molecular interactions and structural configurations. Such studies are crucial for understanding the molecular geometry and potential intermolecular interactions of complex organic compounds, which could extend to the research applications of the specific compound (Amir Badshah et al., 2008).

Synthesis of Novel Derivatives

Research by Abdelrazek et al. (2010) on the synthesis of novel pyridine and naphthyridine derivatives from furan and thiophene compounds exemplifies the versatility of these moieties in creating biologically active compounds. Such synthetic strategies could be relevant for developing new materials or drugs from structurally complex oxalamides (F. M. Abdelrazek et al., 2010).

Anticancer Activity

A 2023 study by Haridevamuthu et al. investigated sulfur-containing heterocyclic analogs for their antiproliferative activity against cancer cells, highlighting the role of hydroxyl groups in their anticancer efficacy. This research indicates the potential of complex heterocyclic compounds, possibly including those similar to the oxalamide , in therapeutic applications (B. Haridevamuthu et al., 2023).

Photophysics of Chalcone Derivatives

The study on the vibronic interaction and photophysics of chalcone derivatives by Bangal et al. (1996) provides an understanding of the photophysical properties of compounds containing furan and thiophene units. This could relate to the photophysical behavior of similar complex organic molecules, including oxalamides, in scientific research applications (P. Bangal et al., 1996).